Cas no 2228442-45-1 (1,1,1-trifluoro-3-(1-methyl-1H-indol-4-yl)propan-2-ol)

• Product Name: 1,1,1-trifluoro-3-(1-methyl-1H-indol-4-yl)propan-2-ol
• CAS No: 2228442-45-1
• MF: C₁₂H₁₂F₃NO
• MW: 243.22499370575
• CID: 6423231
• PubChem ID: 165883535
• Update Time: 2025-11-03

1,1,1-trifluoro-3-(1-methyl-1H-indol-4-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-(1-methyl-1H-indol-4-yl)propan-2-ol
• 2228442-45-1
• EN300-2005314

• Inchi： 1S/C12H12F3NO/c1-16-6-5-9-8(3-2-4-10(9)16)7-11(17)12(13,14)15/h2-6,11,17H,7H2,1H3
• InChI Key： TVWMOBHRGNCTGV-UHFFFAOYSA-N
• SMILES： FC(C(CC1=CC=CC2=C1C=CN2C)O)(F)F

Computed Properties

• Exact Mass: 243.08709849g/mol
• Monoisotopic Mass: 243.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 25.2Ų

Additional information on 1,1,1-trifluoro-3-(1-methyl-1H-indol-4-yl)propan-2-ol

Introduction to 1,1,1-trifluoro-3-(1-methyl-1H-indol-4-yl)propan-2-ol (CAS No. 2228442-45-1)

1,1,1-trifluoro-3-(1-methyl-1H-indol-4-yl)propan-2-ol, identified by the CAS number 2228442-45-1, is a fluorinated indole derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a promising candidate for further exploration in drug discovery and development. The presence of fluorine atoms in its molecular structure contributes to its distinct physicochemical characteristics, which can influence its metabolic stability, bioavailability, and interaction with biological targets.

The compound’s structure consists of a trifluoromethyl group attached to a propyl chain, which is further substituted with a 1-methyl-1H-indol-4-yl moiety. This arrangement creates a molecule with potential dual functionality, as the indole ring is known for its role in various biological processes and the trifluoromethyl group is often employed to enhance metabolic stability. Such structural features make 1,1,1-trifluoro-3-(1-methyl-1H-indol-4-yl)propan-2-ol an intriguing subject for synthetic chemists and pharmacologists.

In recent years, there has been growing interest in fluorinated compounds due to their ability to modulate drug properties effectively. The introduction of fluorine atoms can lead to improvements in lipophilicity, binding affinity, and resistance to enzymatic degradation. For instance, studies have shown that fluorinated indoles can exhibit enhanced binding to certain protein targets, which may translate into improved therapeutic efficacy. The specific substitution pattern in 1,1,1-trifluoro-3-(1-methyl-1H-indol-4-yl)propan-2-ol suggests potential applications in the design of novel bioactive molecules.

Research into this compound has been driven by its structural similarity to known pharmacophores that are active in various therapeutic areas. Indole derivatives are well-documented for their role in modulating neurological functions, anti-inflammatory responses, and even antitumor activities. The addition of a trifluoromethyl group and a methyl-substituted indole ring may confer additional biological advantages, such as increased selectivity or prolonged half-life. Preliminary studies have hinted at its potential as an intermediate in the synthesis of more complex pharmacological agents.

The synthesis of 1,1,1-trifluoro-3-(1-methyl-1H-indol-4-yl)propan-2-ol presents unique challenges due to the necessity of introducing fluorine atoms in a controlled manner while maintaining the integrity of the indole core. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and fluorination techniques, are often employed to achieve this goal. The successful synthesis not only underscores the compound’s synthetic feasibility but also opens up avenues for further derivatization and optimization.

From a medicinal chemistry perspective, the compound’s potential lies in its ability to interact with biological systems in novel ways. The indole ring’s aromaticity and electron-rich nature allow it to engage with various receptors and enzymes, while the trifluoromethyl group can serve as a steric and electronic modulator. This combination suggests that CAS No. 2228442-45-1 could be a valuable scaffold for developing drugs targeting conditions such as cancer, neurodegenerative diseases, or inflammatory disorders.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules like 1,1,1-trifluoro-3-(1-methyl-1H-indol-4-ylophan)-2-alcohol with greater accuracy before conducting expensive wet-lab experiments. Molecular docking studies have indicated that this compound may bind to specific pockets on target proteins with high affinity. Such insights are crucial for guiding experimental efforts and prioritizing compounds for further investigation.

The pharmacokinetic profile of any drug candidate is critical for its clinical success. The fluorinated nature of CAS No 2228442 45 01 may contribute to its metabolic stability by resisting hydrolysis or oxidation processes that typically degrade similar compounds. Additionally, the propyl chain’s length could influence its solubility and distribution within the body. These factors are essential considerations during drug development and require thorough characterization through preclinical studies.

In conclusion, CAS No 22284424501 represents an exciting opportunity for researchers interested in developing novel therapeutics based on fluorinated indole derivatives. Its unique structural features offer potential advantages over existing treatments by improving bioavailability or target engagement. As research continues into this compound, 11trifluoro311methyl11indol411y11prop22alcohol (CAS No 22284424501) may emerge as a key intermediate or lead compound in future pharmaceutical innovations.